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Compound of Interest

Compound Name: 2-Isopropenylnaphthalene

Cat. No.: B1580880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropenylnaphthalene is an aromatic hydrocarbon of significant interest in organic

synthesis and materials science. Its unique structure, featuring a naphthalene core appended

with a reactive isopropenyl group, makes it a valuable precursor for a variety of chemical

transformations and polymerizations. This guide provides a comprehensive overview of 2-
isopropenylnaphthalene, detailing its chemical identifiers, physicochemical properties,

synthesis methodologies, and current applications, with a particular focus on its relevance to

researchers in drug discovery and polymer chemistry.

Core Identifiers and Chemical Structure
A precise understanding of a compound's identifiers is fundamental for accurate research and

communication. The following table summarizes the key identifiers for 2-
isopropenylnaphthalene.
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Identifier Value

CAS Number 3710-23-4

IUPAC Name 2-prop-1-en-2-ylnaphthalene

Molecular Formula C₁₃H₁₂

Molecular Weight 168.23 g/mol [1]

Synonyms

2-(1-Methylvinyl)naphthalene, 2-(2-

Naphthyl)propene, 2-(1-

Methylethenyl)naphthalene[2]

InChI
InChI=1S/C13H12/c1-10(2)12-8-7-11-5-3-4-6-

13(11)9-12/h3-9H,1H2,2H3

InChIKey ANCUXNXTHQXICN-UHFFFAOYSA-N

SMILES CC(=C)C1=CC2=CC=CC=C2C=C1

Physicochemical Properties
The physical and chemical properties of 2-isopropenylnaphthalene dictate its handling,

reactivity, and potential applications.

Property Value

Appearance
White to orange to green powder or crystals[2]

[3]

Melting Point 55 °C[2]

Boiling Point 155 °C at 11 mmHg[2][4]

Density (Predicted) 0.993 ± 0.06 g/cm³[2]

Solubility Soluble in organic solvents.

Synthesis of 2-Isopropenylnaphthalene
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The synthesis of 2-isopropenylnaphthalene can be achieved through several strategic routes.

The choice of method often depends on the availability of starting materials, desired scale, and

purity requirements. Two prevalent methods are the Wittig reaction starting from 2-

acetylnaphthalene and the dehydration of 2-(2-naphthyl)-2-propanol.

Synthesis via the Wittig Reaction
The Wittig reaction is a robust and widely employed method for the formation of alkenes from

carbonyl compounds.[5][6] This approach offers excellent control over the position of the newly

formed double bond.

Step 1: Ylide Formation

Step 2: Olefination
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Triphenylphosphine
oxide
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Caption: Wittig reaction pathway for 2-isopropenylnaphthalene synthesis.

Experimental Protocol Outline:

Ylide Preparation: Methyltriphenylphosphonium bromide is suspended in an anhydrous ether

solvent (e.g., THF) under an inert atmosphere. A strong base, such as n-butyllithium, is

added dropwise at a low temperature to deprotonate the phosphonium salt, forming the

reactive methylenetriphenylphosphorane (the Wittig reagent).
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Reaction with Ketone: A solution of 2-acetylnaphthalene in the same anhydrous solvent is

then slowly added to the ylide solution. The reaction mixture is typically stirred at room

temperature for several hours.

Work-up and Purification: The reaction is quenched with water, and the product is extracted

with an organic solvent. The organic layer is washed, dried, and concentrated. The crude

product is then purified, commonly by column chromatography, to yield pure 2-
isopropenylnaphthalene.

The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide.

[7]

Synthesis via Dehydration of 2-(2-Naphthyl)-2-propanol
Another common method involves the acid-catalyzed dehydration of the tertiary alcohol, 2-(2-

naphthyl)-2-propanol. This elimination reaction proceeds readily to form the stable alkene

product.

2-Acetylnaphthalene 2-(2-Naphthyl)-2-propanol + CH3MgBr (Grignard) 2-Isopropenylnaphthalene + Acid Catalyst, Heat (-H2O)

Acid Catalyst
(e.g., H2SO4)

Click to download full resolution via product page

Caption: Synthesis of 2-isopropenylnaphthalene via alcohol dehydration.

Experimental Protocol Outline:

Grignard Reaction: The precursor alcohol, 2-(2-naphthyl)-2-propanol, is first synthesized by

the reaction of 2-acetylnaphthalene with a methyl Grignard reagent (e.g., methylmagnesium

bromide).
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Dehydration: The resulting alcohol is then heated in the presence of a strong acid catalyst,

such as sulfuric acid or phosphoric acid.[8][9]

Purification: The alkene product is isolated from the reaction mixture, typically by distillation

or chromatography.

Applications of 2-Isopropenylnaphthalene
The reactivity of the isopropenyl group, coupled with the properties of the naphthalene scaffold,

makes 2-isopropenylnaphthalene a versatile building block in several fields.

Polymer Science
2-Isopropenylnaphthalene serves as a monomer in anionic polymerization processes.[10]

The resulting poly(2-isopropenylnaphthalene) has distinct physical properties. Due to steric

hindrance, 2-isopropenylnaphthalene undergoes equilibrium polymerization, a characteristic

it shares with other isopropenyl aryl monomers.[10] The naphthalene-based polymers are

being explored for various applications, including as catalytic supports.

Medicinal Chemistry and Drug Development
The naphthalene ring is a well-established pharmacophore present in numerous FDA-approved

drugs, valued for its rigid, bicyclic aromatic structure that provides a versatile scaffold for

interacting with biological targets.[11] Naphthalene derivatives have shown a wide range of

biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[12]

[13]

While 2-isopropenylnaphthalene itself is not typically the final active pharmaceutical

ingredient, its chemical structure is a valuable synthon for the synthesis of more complex,

biologically active molecules. The isopropenyl group can be readily functionalized or serve as a

handle for further molecular elaboration, allowing for the construction of novel naphthalene-

containing compounds for screening in drug discovery programs. For instance, naphthalene-

chalcone hybrids have been synthesized and evaluated for their antimicrobial and anticancer

activities.[12]

Safety and Handling
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Hazard Identification:

GHS Classification: May cause an allergic skin reaction and serious eye irritation. It is also

considered very toxic to aquatic life with long-lasting effects.[14]

Precautionary Measures:

Standard laboratory personal protective equipment (gloves, safety glasses, lab coat) should

be worn.

Handle in a well-ventilated area to avoid inhalation of dust or vapors.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-
isopropenylnaphthalene.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the naphthalene ring, as well as distinct signals for the vinyl protons and

the methyl group of the isopropenyl substituent.

¹³C NMR: The carbon NMR spectrum will display unique resonances for the carbon atoms of

the naphthalene core and the isopropenyl group, providing further structural confirmation.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

C-H stretching of the aromatic ring and the alkene, as well as C=C stretching of the

isopropenyl group.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of 2-isopropenylnaphthalene, along with a

characteristic fragmentation pattern.

Conclusion
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2-Isopropenylnaphthalene is a compound with significant potential in both materials science

and as a building block in medicinal chemistry. Its synthesis is well-established, with the Wittig

reaction and alcohol dehydration being prominent methods. The reactivity of its isopropenyl

group allows for its incorporation into polymers and as a versatile intermediate for the synthesis

of complex organic molecules. For researchers in drug development, the naphthalene scaffold

offers a proven platform for the design of new therapeutic agents. A thorough understanding of

its properties, synthesis, and reactivity is essential for harnessing its full potential in these and

other emerging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropenylnaphthalene-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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